Cas no 631-61-8 (Ammonium acetate)

Ammonium Acetate is a highly versatile, water-soluble compound used as a buffering agent in various applications. Its key advantages include its ability to stabilize pH levels, exhibit high solubility, and provide an effective ion balance, making it an essential component in biochemical research, pharmaceutical development, and analytical chemistry procedures.
Ammonium acetate structure
Ammonium acetate structure
Product Name:Ammonium acetate
CAS No:631-61-8
MF:C2H7NO2
MW:77.0824806690216
MDL:MFCD00013066
CID:39292
PubChem ID:517165
Update Time:2026-05-14

Ammonium acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, ammonium salt
    • Ammonium acetate solution
    • AmmoniumacetateanhydrousACSwhitextl
    • Ammonium Acetate, MB Grade (1.02089)
    • Ammonium acetate
    • AMMONIUM ACETATE, HPLC GRADE
    • ,ACS MIN
    • [NH4](+)[OAc](-)
    • AcO(-)NH4(+)
    • ammonia acetate
    • AMMoniuM Acetate [for General Organic CheMistry]
    • AMMONIUM ACETATE TS
    • Ammonium aletate
    • Ammoniumacetat
    • AmmoniumAcetateA.R.
    • AmmoniumAcetateAcs9
    • AmmoniumAcetateGr
    • Mindererus's spirit
    • nitrilo acetic acid
    • Ammonium ethanoate
    • Acetic acid ammonium salt
    • 醋酸铵
    • Azanium Acetate
    • ammoniumacetate
    • AcONH4
    • CH3COONH4
    • CH3CO2NH4
    • RRE756S6Q2
    • Acetic acid, ammonium salt (1:1)
    • Acetic acid, ammonium salt, 98%, pure
    • Acetic acid, ammonium salt, 98+%, for HPLC
    • Acetic acid, ammonium salt, 98+%, for analysis
    • Acetic acid, ammonium salt, 97+%, ACS reagent
    • Acetic acid, ammonium salt, 98%, for biochem
    • 1mol/L Ammonium Acetate Solution
    • MDL: MFCD00013066
    • Inchi: 1S/C2H4O2.H3N/c1-2(3)4;/h1H3,(H,3,4);1H3
    • InChI Key: USFZMSVCRYTOJT-UHFFFAOYSA-N
    • SMILES: [O-]C(C([H])([H])[H])=O.[N+]([H])([H])([H])[H]
    • BRN: 4186741

Computed Properties

  • Exact Mass: 77.04770
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 25.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Colorless or white easily deliquescent crystals, slightly acetic acid smell, flammable.
  • Density: 1.07 g/mL at 20 °C
  • Melting Point: 110-112 °C (dec.) (lit.)
  • Boiling Point: 138.46°C (rough estimate)
  • Flash Point: 136 ºC
  • Refractive Index: 1.4350 (estimate)
  • PH: 6.7-7.3 (50g/l, H2O, 25℃)
  • Solubility: H2O: 1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: 1480 g/L (20 ºC)
  • PSA: 40.54000
  • LogP: 0.41480
  • Solubility: 1480g/l (water, 20 º C). Soluble in water, ethanol and glycerol, insoluble in acetone, the aqueous solution is slightly acidic.
  • Merck: 14,495
  • Sensitiveness: Hygroscopic
  • pka: 4.6(Acetic Acid), 9.3(Ammonium Hydroxide)(at 25℃)
  • Color/Form: 7.5 M

Ammonium acetate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 9079
  • WGK Germany:1
  • Hazard Category Code: S24/25:Prevent skin and eye contact.
  • Safety Instruction: S24/25
  • FLUKA BRAND F CODES:3
  • RTECS:AF3675000
  • Hazardous Material Identification: T
  • Safety Term:S24/25
  • TSCA:Yes
  • Toxicity:LD i.v. in mice: 1.8 mg (NH4+)/20g (Welch)
  • HazardClass:9
  • PackingGroup:III
  • Storage Condition:2-8°C

Ammonium acetate Customs Data

  • HS CODE:2915299090
  • Customs Data:

    China Customs Code:

    2915299090

    Overview:

    HS: 2915299090 Other acetate Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) VAT:17.0% MFN tariff:5.5% general tariff:50.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915299090 salts of acetic acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:50.0%

Ammonium acetate Pricemore >>

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Ammonium acetate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:631-61-8)Ammonium acetate
Order Number:sfd19094
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:631-61-8)Ammonium acetate
Order Number:LE10062;LE1600534;LE6295
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:02
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
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(CAS:631-61-8)1mol/L Ammonium Acetate Solution
Order Number:A943919
Stock Status:in Stock
Quantity:2.5kg/5kg/500g/2kg/1l
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:48
Price ($):164.0/662.0/207.0/622.0/228.0
Email:sales@amadischem.com
Jiangsu Kolod Food Ingredients Co.,ltd
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(CAS:631-61-8)Ammonium Acetate
Order Number:KLD024
Stock Status:in Stock
Quantity:food grade
Purity:99%
Pricing Information Last Updated:Thursday, 3 July 2025 17:01
Price ($):discuss personally
Email:sales3257@jskolod.com

Ammonium acetate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:631-61-8)Ammonium acetate
sfd19094
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:631-61-8)Ammonium acetate
LE10062;LE1600534;LE6295
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email